2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide

• IUPAC Name: 2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H20FN3O/c16-14-8-4-3-7-13(14)11-17-18-15(20)12-19-9-5-1-2-6-10-19/h3-4,7-8,11H,1-2,5-6,9-10,12H2,(H,18,20)/b17-11+
• InChI Key: USJFJFQNMFBKMH-GZTJUZNOSA-N
• Canonical SMILES: C1CCCN(CC1)CC(=O)NN=CC2=CC=CC=C2F
• Isomeric SMILES: C1CCCN(CC1)CC(=O)N/N=C/C2=CC=CC=C2F
• Molecular Formula: C15H20FN3O
• Molecular Weight: 277.34 g/mol

Description

2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide is a chemical compound with a complex structure that includes an azepane ring, a fluorophenyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide typically involves the reaction of azepane with 2-fluorobenzaldehyde under specific conditions to form the intermediate Schiff base. This intermediate is then reacted with acetamide to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-(azepan-1-yl)-2-(4-fluorophenyl)ethanamine
• 1-azepan-1-yl-2-phenyl-2-(4-thioxo-1,4-dihydro-pyrazolo[3,4-d]pyrimidin-5-yl)ethanone

Uniqueness

2-(azepan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties